2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one
Overview
Description
2-Methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one (MDBP) is a synthetic organic compound and a member of the benzazaphosphol family of compounds. It is a highly versatile compound with a wide range of applications in synthetic organic chemistry, scientific research, and drug development. MDBP is a white crystalline solid with a melting point of 110-112 °C and a boiling point of 250 °C. It is highly soluble in organic solvents such as DMSO, DMF, and THF, and slightly soluble in water.
Scientific Research Applications
2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one has a wide range of applications in scientific research. It is used as a reagent in the synthesis of biologically active compounds, such as the anticonvulsant gabapentin and the anti-inflammatory drug celecoxib. 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one is also used in the synthesis of a variety of other compounds, including the antimalarial drug artemisinin, the anti-cancer drug lapatinib, and the anti-HIV drug lopinavir. In addition, 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one is used in the synthesis of phosphoramidite ligands, which are used in the synthesis of peptides and proteins.
Mechanism of Action
2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one is a versatile reagent that can be used in a variety of reactions. The most common reaction is the formation of a phosphonium salt. In this reaction, 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one reacts with an organic base to form a phosphonium salt. This reaction is often used in the synthesis of biologically active compounds, such as gabapentin and celecoxib. In addition, 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one can be used in the synthesis of phosphoramidite ligands, which are used in the synthesis of peptides and proteins.
Biochemical and Physiological Effects
2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one has been studied for its biochemical and physiological effects. In animal studies, 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one has been shown to have anti-inflammatory and anti-cancer activities. In addition, 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one has been shown to have antioxidant and neuroprotective effects in animal models. In vitro studies have shown that 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one has the ability to inhibit the growth of several types of cancer cells.
Advantages and Limitations for Lab Experiments
2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one has several advantages for use in lab experiments. It is a highly versatile compound with a wide range of applications in synthetic organic chemistry, scientific research, and drug development. 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one is also highly soluble in organic solvents and slightly soluble in water, making it easy to work with in the lab. However, 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one can be toxic in high concentrations, so it is important to use it in a safe and controlled manner.
Future Directions
2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one has a wide range of potential applications in the future. It could be used in the synthesis of new biologically active compounds, such as anti-inflammatory drugs and anti-cancer drugs. In addition, 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one could be used in the synthesis of new phosphoramidite ligands, which could be used in the synthesis of new peptides and proteins. 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one could also be used in the development of new drug delivery systems, such as nanocarriers and liposomes. Finally, 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one could be used in the development of new drug delivery systems for targeted drug delivery, such as targeted nanocarriers and targeted liposomes.
Synthesis Methods
The synthesis of 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one can be achieved through several different methods. The most common method is the reaction of 2-chloro-2-methyl-1,3-dihydrobenzazaphosphol-2-one (CMBP) with sodium hydride. This reaction produces 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one in a yield of 70-90%. Other methods of synthesis include the reaction of CMBP with potassium tert-butoxide, and the reaction of 2-chloro-2-methyl-1,3-dihydrobenzazaphosphol-2-one (CMBP) with sodium borohydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one involves the reaction of 2-methyl-1,3,2-oxazaphospholidine-2-thione with chloroacetic acid followed by cyclization with phosphorus pentoxide.", "Starting Materials": [ "2-methyl-1,3,2-oxazaphospholidine-2-thione", "Chloroacetic acid", "Phosphorus pentoxide" ], "Reaction": [ "Step 1: 2-methyl-1,3,2-oxazaphospholidine-2-thione is reacted with chloroacetic acid in the presence of a base such as sodium hydroxide to form 2-methyl-2-chloroacetyl-1,3,2-oxazaphospholidine.", "Step 2: The resulting product from step 1 is then cyclized with phosphorus pentoxide to form 2-methyl-2,3-dihydro-1H-1,2lambda5-benzazaphosphol-2-one." ] } | |
CAS RN |
90043-22-4 |
Molecular Formula |
C8H10NOP |
Molecular Weight |
167.1 |
Purity |
95 |
Origin of Product |
United States |
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